Cas no 77174-50-6 (1H-1,2,4-Triazole, 3-[[2-(ethylthio)ethyl]thio]-)

• Product Name: 1H-1,2,4-Triazole, 3-[[2-(ethylthio)ethyl]thio]-
• CAS No: 77174-50-6
• MF: C₆H₁₁N₃S₂
• MW: 189.301637887955
• CID: 1783850
• Update Time: 2024-11-27

1H-1,2,4-Triazole, 3-[[2-(ethylthio)ethyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3-[[2-(ethylthio)ethyl]thio]-
• 1H-1,2,4-Triazole, 5-[[2-(ethylthio)ethyl]thio]-

• Inchi： 1S/C6H11N3S2/c1-2-10-3-4-11-6-7-5-8-9-6/h5H,2-4H2,1H3,(H,7,8,9)
• InChI Key： KXGUUZRYCKLHPQ-UHFFFAOYSA-N
• SMILES： N1C(SCCSCC)=NC=N1

Computed Properties

• Exact Mass: 189.03963

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 372.4±44.0 °C(Predicted)
• PSA: 41.57
• pka: 8.86±0.20(Predicted)